2-((2-((Methylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedi oate (1:1) (salt)
2-((2-((Methylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedi oate (1:1) (salt)
Brand Name:
Vulcanchem
CAS No.:
127906-41-6
VCID:
VC0139647
InChI:
InChI=1S/C14H15NO2S.C4H4O4/c1-15-9-10-4-2-3-5-13(10)18-14-8-11(16)6-7-12(14)17;5-3(6)1-2-4(7)8/h2-8,15-17H,9H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C18H19NO6S
Molecular Weight:
377.4 g/mol
2-((2-((Methylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedi oate (1:1) (salt)
CAS No.: 127906-41-6
Main Products
VCID: VC0139647
Molecular Formula: C18H19NO6S
Molecular Weight: 377.4 g/mol
| CAS No. | 127906-41-6 |
|---|---|
| Product Name | 2-((2-((Methylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedi oate (1:1) (salt) |
| Molecular Formula | C18H19NO6S |
| Molecular Weight | 377.4 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-[2-(methylaminomethyl)phenyl]sulfanylbenzene-1,4-diol |
| Standard InChI | InChI=1S/C14H15NO2S.C4H4O4/c1-15-9-10-4-2-3-5-13(10)18-14-8-11(16)6-7-12(14)17;5-3(6)1-2-4(7)8/h2-8,15-17H,9H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | AGYMFYABMLHWEH-WLHGVMLRSA-N |
| Isomeric SMILES | CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=C/C(=O)O)\C(=O)O |
| SMILES | CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O |
| Synonyms | 2-((2-((Methylamino)methyl)phenyl)thio)-1,4-benzenediol (Z)-2-butenedi oate (1:1) (salt) |
| PubChem Compound | 6449762 |
| Last Modified | Nov 11 2021 |
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